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Compound of Interest

Compound Name: Azanium;cerium(4+);hexanitrate

CAS No.: 16774-21-3

Cat. No.: B123368

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ammonium hexanitratocerate(IV), with the chemical formula (NH₄)₂[Ce(NO₃)₆], is an inorganic

compound widely recognized for its utility as a potent oxidizing agent in both organic and

inorganic chemistry.[1] Its IUPAC name is Ammonium Hexanitratocerate(IV) or alternately

Diammonium cerium(IV) nitrate.[1] This orange-red crystalline solid is soluble in water and finds

extensive application in various chemical transformations, including the synthesis of

heterocyclic compounds and the cleavage of protecting groups, making it a valuable reagent

for the drug development professional.[1]

Physicochemical Properties
A summary of the key physicochemical properties of ammonium hexanitratocerate(IV) is

presented in the table below.
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Property Value Reference

IUPAC Name
Ammonium

Hexanitratocerate(IV)
[1]

Alternate IUPAC Name Diammonium cerium(IV) nitrate [1]

Chemical Formula (NH₄)₂[Ce(NO₃)₆] [1]

Molar Mass 548.22 g/mol [2]

Appearance Orange-red monoclinic crystals [1]

Melting Point 107-108 °C [1]

Solubility in Water 1.41 g/mL at 20 °C

Crystal Structure Monoclinic [1]

Coordination Number of

Cerium
12 [3]

Crystallographic Data
The crystal structure of ammonium hexanitratocerate(IV) has been determined by single-crystal

X-ray diffraction. The compound crystallizes in the monoclinic system. Detailed crystallographic

data are provided in the table below, as reported in the literature.

Parameter Value Reference

Crystal System Monoclinic [4][5][6][7][8][9]

Reference
Inorganic Chemistry, 1968,

7(4), 715–721
[4][5][6][7][8][9]

Note: For complete crystallographic information, including atomic coordinates and bond

lengths/angles, researchers are directed to the original publication.

Spectroscopic Data
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The spectroscopic signature of ammonium hexanitratocerate(IV) is crucial for its identification

and for monitoring reactions. Key spectroscopic data are summarized below.

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Assignment

Data not available in a structured format in the

search results.

Raman Spectroscopy
Wavenumber (cm⁻¹) Assignment Reference

239, 149
Oxo-bridged Ce(IV)-O-Ce(IV)

dinuclear complex
[10]

1543, 748
Ce(IV)-coordinated nitrate

(bidentate mode)
[10]

UV-Vis Spectroscopy
The UV-Vis spectrum of ammonium hexanitratocerate(IV) in aqueous solution exhibits a

characteristic absorption peak.

Wavelength (λmax)
Molar Absorptivity
(ε)

Solvent Reference

~300-400 nm Not specified Aqueous [11]

Experimental Protocols
Synthesis of Ammonium Hexanitratocerate(IV)
A general procedure for the synthesis of ammonium hexanitratocerate(IV) involves the

electrolytic oxidation of a cerous nitrate solution in the presence of nitric acid, followed by the

addition of ammonium nitrate to crystallize the product.

Materials:
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Cerous nitrate (Ce(NO₃)₃·6H₂O)

Nitric acid (concentrated)

Ammonium nitrate (NH₄NO₃)

Distilled water

Procedure:

Prepare a solution of cerous nitrate in aqueous nitric acid.

Subject the solution to electrolytic oxidation to convert Ce(III) to Ce(IV).

To the resulting ceric nitrate solution, add a stoichiometric amount of ammonium nitrate.

Concentrate the solution by heating to induce crystallization.

Cool the solution to allow for the formation of orange-red crystals of (NH₄)₂[Ce(NO₃)₆].

Collect the crystals by filtration, wash with a small amount of cold distilled water, and dry in a

desiccator.

Application in Organic Synthesis: Synthesis of
Quinoxaline Derivatives
Ammonium hexanitratocerate(IV) catalyzes the efficient synthesis of quinoxaline derivatives

from 1,2-diamines and 1,2-dicarbonyl compounds.

General Procedure:

In a round-bottom flask, dissolve the 1,2-diamine (1 mmol) and the 1,2-dicarbonyl compound

(1 mmol) in a suitable solvent (e.g., ethanol/water mixture).[12]

Add a catalytic amount of ammonium hexanitratocerate(IV) (e.g., 10 mol%) to the solution.

Stir the reaction mixture at room temperature.
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Monitor the progress of the reaction by thin-layer chromatography (TLC).

Upon completion, the product can often be isolated by simple filtration if it precipitates.[13]

Alternatively, the reaction mixture can be worked up by adding an organic solvent (e.g.,

dichloromethane), washing with water and brine, drying the organic layer over anhydrous

sodium sulfate, and concentrating under reduced pressure.[12]

The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).

[14]

Signaling Pathways and Experimental Workflows
Proposed Mechanism of Alcohol Oxidation by
Ammonium Hexanitratocerate(IV)
The oxidation of alcohols by ceric ammonium nitrate is a fundamental transformation in organic

synthesis. The reaction is believed to proceed through the formation of a Ce(IV)-alcohol

complex, followed by an intramolecular electron transfer to generate a radical cation, which

then collapses to the corresponding carbonyl compound.
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Reactants

Intermediate Formation Redox Steps

Product Formation

Ce(IV) Complex
([Ce(NO3)6]2-)

Ce(IV)-Alcohol Complex
[Ce(OR2CH)(NO3)5]2-

Ligand Exchange

R2CHOH

Radical Cation
[R2C•OH]+

Intramolecular
Electron Transfer

Ce(III) Complex

Carbonyl Compound
R2C=ODeprotonation

H+
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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